Cas no 1170005-99-8 (4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide)

• Product Name: 4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide
• CAS No: 1170005-99-8
• MF: C₂₂H₂₄F₂N₄O₃
• MW: 430.447772026062
• CID: 6101339
• PubChem ID: 44054580
• Update Time: 2025-10-20

4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide
• 4-(cyclopentanecarbonylamino)-N-[2-[(3,4-difluorophenyl)carbamoylamino]ethyl]benzamide
• 4-cyclopentaneamido-N-(2-{[(3,4-difluorophenyl)carbamoyl]amino}ethyl)benzamide
• F5226-2191
• 1170005-99-8
• 4-(cyclopentanecarboxamido)-N-(2-(3-(3,4-difluorophenyl)ureido)ethyl)benzamide
• VU0637870-1
• AKOS024501185

• Inchi： 1S/C22H24F2N4O3/c23-18-10-9-17(13-19(18)24)28-22(31)26-12-11-25-20(29)15-5-7-16(8-6-15)27-21(30)14-3-1-2-4-14/h5-10,13-14H,1-4,11-12H2,(H,25,29)(H,27,30)(H2,26,28,31)
• InChI Key： KOVPRPAINYDRPY-UHFFFAOYSA-N
• SMILES： C(NCCNC(=O)NC1=CC=C(F)C(F)=C1)(=O)C1=CC=C(NC(C2CCCC2)=O)C=C1

Computed Properties

• Exact Mass: 430.18164696g/mol
• Monoisotopic Mass: 430.18164696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99.3Ų

Additional information on 4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide

Comprehensive Overview of 4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide (CAS No. 1170005-99-8)

4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide, identified by its CAS No. 1170005-99-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclopentaneamido moiety with a benzamide core, further functionalized with a 3,4-difluorophenyl urea linkage. Such intricate architecture makes it a promising candidate for targeted therapeutic applications, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and modulators, driven by the demand for precision medicine. 4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide aligns with this trend, as its design suggests potential interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs). Researchers are particularly intrigued by its fluorinated aromatic component, which often enhances metabolic stability and bioavailability—a critical factor in drug development.

The compound's CAS No. 1170005-99-8 serves as a key identifier in regulatory and commercial databases, ensuring traceability in supply chains. Its synthesis typically involves multi-step organic reactions, including amide couplings and urea formations, which are well-documented in peer-reviewed literature. Given the rising popularity of structure-activity relationship (SAR) studies, this molecule's modular design allows for systematic derivatization, enabling researchers to fine-tune its pharmacological properties.

From an industrial perspective, 4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery (FBDD). These methodologies are pivotal in identifying lead compounds for diseases like cancer, inflammation, and neurodegenerative disorders. The inclusion of difluorophenyl groups in its structure also resonates with the broader trend of incorporating fluorine in medicinal chemistry, a topic frequently searched in academic and industrial forums.

Environmental and safety profiles of such compounds are equally critical. While CAS No. 1170005-99-8 is not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and solubility in organic solvents are often explored in preformulation studies, addressing common queries about drug-like properties and ADME (absorption, distribution, metabolism, excretion) optimization.

In summary, 4-cyclopentaneamido-N-(2-{(3,4-difluorophenyl)carbamoylamino}ethyl)benzamide represents a compelling case study in modern drug design. Its structural complexity, combined with its potential applications in targeted therapy and chemical biology, positions it as a molecule of enduring interest. As the scientific community continues to explore its mechanisms and derivatives, this compound is likely to remain a focal point in both academic and industrial research.